Antimicrobial Potency: Berberine vs. Palmatine and Jatrorrhizine (IC50 Microcalorimetry)
Berberine demonstrates significantly greater antimicrobial potency compared to the structurally related protoberberine alkaloids palmatine and jatrorrhizine against *Staphylococcus aureus*. In microcalorimetric assays, berberine exhibits an IC50 of 101.4 μg/mL, compared to 241.0 μg/mL for palmatine and 792.3 μg/mL for jatrorrhizine [1]. This corresponds to a 2.38-fold potency advantage over palmatine and a 7.81-fold advantage over jatrorrhizine. The enhanced activity is attributed to the presence of a methylenedioxy group at C2 and C3 on the phenyl ring [2].
| Evidence Dimension | Antimicrobial activity (IC50) |
|---|---|
| Target Compound Data | 101.4 μg/mL |
| Comparator Or Baseline | Palmatine: 241.0 μg/mL; Jatrorrhizine: 792.3 μg/mL |
| Quantified Difference | 2.38× more potent than palmatine; 7.81× more potent than jatrorrhizine |
| Conditions | Microcalorimetry; *Staphylococcus aureus* growth inhibition; 37°C |
Why This Matters
This quantitative potency differential guides the selection of berberine over its cheaper or more readily available analogs for applications requiring maximal antimicrobial efficacy, such as natural preservative systems or topical anti-infective formulations.
- [1] Kong WJ, et al. Microcalorimetric investigation of the effect of berberine alkaloids from Coptis chinensis Franch on Staphylococcus aureus growth. Science China Chemistry. 2008;51(7):640-645. View Source
- [2] Yan D, et al. Investigation of the effect of berberines alkaloids in Coptis chinensis Franch on Bacillus shigae growth by microcalorimetry. Science China Chemistry. 2007;50:638-642. View Source
